Cas no 1806447-87-9 (2-(3-Chloropropyl)-3-ethoxybenzyl chloride)

• Product Name: 2-(3-Chloropropyl)-3-ethoxybenzyl chloride
• CAS No: 1806447-87-9
• MF: C₁₂H₁₆Cl₂O
• MW: 247.160841941833
• CID: 4981620
• Update Time: 2025-05-20

2-(3-Chloropropyl)-3-ethoxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-3-ethoxybenzyl chloride

• Inchi： 1S/C12H16Cl2O/c1-2-15-12-7-3-5-10(9-14)11(12)6-4-8-13/h3,5,7H,2,4,6,8-9H2,1H3
• InChI Key： IBWZJCQTHDHDTG-UHFFFAOYSA-N
• SMILES： ClCCCC1C(=CC=CC=1CCl)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2

Additional information on 2-(3-Chloropropyl)-3-ethoxybenzyl chloride

2-(3-Chloropropyl)-3-ethoxybenzyl Chloride (CAS No. 1806447-87-9): A Comprehensive Overview

2-(3-Chloropropyl)-3-ethoxybenzyl chloride (CAS No. 1806447-87-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound, characterized by its unique structure featuring a benzyl group substituted with both a chloropropyl and an ethoxy moiety, exhibits a wide range of applications. Recent advancements in synthetic methodologies and its utilization in drug discovery have further highlighted its importance in modern chemistry.

The molecular structure of 2-(3-chloropropyl)-3-ethoxybenzyl chloride is defined by its benzene ring, which is substituted at the 2-position with a 3-chloropropyl group and at the 3-position with an ethoxy group. The presence of these substituents imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive compounds. For instance, the chloropropyl group can serve as a reactive site for nucleophilic substitution reactions, while the ethoxy group enhances solubility and stability under certain conditions.

Recent studies have explored the role of 2-(3-chloropropyl)-3-ethoxybenzyl chloride in the development of novel therapeutic agents. Researchers have utilized this compound as a key intermediate in the synthesis of kinase inhibitors, which are critical in targeting various diseases such as cancer and inflammatory disorders. The ability to modify the substituents on the benzene ring allows for fine-tuning of pharmacokinetic properties, making it an attractive candidate for drug design.

In addition to its role in pharmaceuticals, 2-(3-chloropropyl)-3-ethoxybenzyl chloride has found applications in polymer chemistry. Its reactivity enables the formation of cross-linked polymers with tailored mechanical and thermal properties. These materials are being investigated for use in advanced composites and biodegradable polymers, addressing the growing demand for sustainable materials in industries such as packaging and electronics.

The synthesis of 2-(3-chloropropyl)-3-ethoxybenzyl chloride typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and environmental impact. For example, the use of palladium-catalyzed coupling reactions has emerged as a powerful tool for constructing the benzyl chloride framework with high yields.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 2-(3-chloropropyl)-3-ethoxybenzyl chloride. These tools provide critical insights into the compound's molecular integrity, ensuring its reliability for downstream applications.

In conclusion, 2-(3-chloropropyl)-3-ethoxybenzyl chloride (CAS No. 1806447-87-9) stands out as a pivotal compound in contemporary chemistry due to its structural versatility and diverse applications. Its role in drug discovery, polymer synthesis, and material science underscores its significance across multiple disciplines. As research continues to uncover new potential uses, this compound is poised to remain at the forefront of chemical innovation.